Cas no 2171848-97-6 (3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid)

• Product Name: 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• CAS No: 2171848-97-6
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6079224
• PubChem ID: 165448546
• Update Time: 2025-05-20

3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• 3-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid
• EN300-1493303
• 2171848-97-6

• Inchi： 1S/C26H23ClN2O5/c1-15(25(31)32)13-28-24(30)16-10-11-22(27)23(12-16)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,15,21H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OFZWNAFNUHEQAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NCC(C(=O)O)C)=O)=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid

3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid: A Comprehensive Overview

The compound 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2171848-97-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chlorine substituent, and a methylpropanoic acid moiety. The presence of these functional groups makes it a versatile compound, particularly in the fields of pharmaceuticals, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc moiety is widely used as a protecting group for amino acids due to its stability under mild conditions and ease of removal. In the context of this compound, the Fmoc group plays a critical role in stabilizing the molecule during synthesis, ensuring high yields and purity. Additionally, the chlorine substituent at the para position of the aromatic ring enhances the molecule's electronic properties, making it suitable for applications in electronics and optoelectronics.

The methylpropanoic acid moiety in this compound contributes to its solubility and biocompatibility, making it an attractive candidate for biomedical applications. Recent research has explored its potential as a component in drug delivery systems, where its ability to form stable complexes with therapeutic agents has been demonstrated. Furthermore, the compound's structure allows for easy functionalization, enabling the incorporation of additional groups to tailor its properties for specific applications.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines advanced organic chemistry techniques. The synthesis begins with the preparation of the Fmoc derivative, followed by coupling reactions to introduce the aromatic ring with the desired substituents. The final step involves the introduction of the methylpropanoic acid group through esterification or amidation reactions. This multi-step synthesis highlights the compound's complexity and underscores its value as a building block for more intricate molecules.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential precursor for bioactive molecules targeting specific diseases. Its ability to form stable amide bonds makes it ideal for peptide synthesis and drug design. In materials science, researchers have explored its use as a component in organic semiconductors due to its unique electronic properties. Additionally, its biocompatibility makes it a candidate for use in biomedical devices and sensors.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the molecule's electronic structure, enhancing its stability and reactivity under specific conditions. These findings have been instrumental in guiding further research into its potential applications.

In conclusion, 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2171848-97-6) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combining functional groups like Fmoc, chlorine substituents, and methylpropanoic acid moieties, positions it as a valuable tool in drug discovery, materials science, and advanced chemical synthesis. As research continues to uncover new applications and properties of this compound, its role in cutting-edge scientific endeavors is expected to grow significantly.